Cas no 1519223-79-0 (1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1519223-79-0
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6468754
• PubChem ID: 82614362
• Update Time: 2025-11-02

1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid
• 1519223-79-0
• EN300-1859830

• Inchi： 1S/C13H15NO2/c1-14-7-4-9-8-10(2-3-11(9)14)13(5-6-13)12(15)16/h2-3,8H,4-7H2,1H3,(H,15,16)
• InChI Key： RCVFRFGWIZLMPH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC3=C(CCN3C)C=2)CC1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1519223-79-0)

1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1519223-79-0, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to a class of heterocyclic compounds featuring a cyclopropane ring fused with an indole scaffold, which is a motif commonly found in biologically active natural products and synthetic drugs. The presence of a methyl group at the 1-position of the indole ring and the carboxylic acid functionality at the cyclopropane ring introduces unique electronic and steric properties that make this compound a promising candidate for further investigation.

The cyclopropane moiety is particularly noteworthy due to its strained three-membered ring structure, which often enhances binding affinity and metabolic stability in drug candidates. In contrast, the indole moiety is well-known for its role in various pharmacological activities, including modulation of neurotransmitter systems, anti-inflammatory effects, and potential anticancer properties. The combination of these two structural elements in 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid suggests a multifaceted pharmacological profile that warrants detailed exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies have indicated that the indole ring may interact with aromatic hydrophobic pockets in proteins, while the cyclopropane ring could engage in favorable van der Waals interactions or hydrogen bonding depending on the target receptor. These insights have guided the design of derivatives with enhanced potency and selectivity.

Moreover, the synthesis of 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid has been optimized through multi-step organic transformations, leveraging modern catalytic methods to improve yield and purity. The incorporation of chiral auxiliaries or asymmetric catalysis has been explored to achieve enantiomerically pure forms, which are crucial for evaluating stereoselective pharmacological effects. Such synthetic advancements underscore the compound's feasibility for further development as a lead molecule.

In preclinical studies, 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid has demonstrated intriguing biological activities that warrant further investigation. Initial pharmacological profiling has revealed potential effects on central nervous system (CNS) receptors, including serotonin and dopamine pathways, which are implicated in disorders such as depression and neurodegeneration. Additionally, preliminary data suggest modulatory activity on inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory conditions.

The compound's structural features also make it an attractive scaffold for structure-based drug design. By leveraging high-throughput screening (HTS) techniques or virtual screening approaches, researchers can rapidly identify analogs with improved pharmacokinetic profiles or enhanced target engagement. The cyclopropane ring's rigidity provides a stable core for derivatization, while the indole moiety offers opportunities for further functionalization to fine-tune biological activity.

Emerging research also highlights the potential of 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid as a tool compound for mechanistic studies. Its unique structural framework allows for detailed investigation into how small molecules interact with biological macromolecules at an atomic level. Such studies can provide valuable insights into drug-receptor interactions and inform the development of novel therapeutic strategies.

The growing interest in this compound reflects its potential as a building block for next-generation therapeutics. As pharmaceutical companies continue to seek innovative molecules to address unmet medical needs, 1-(1-methyl-2,3-dihydro-1H-indol-5-yl)cyclopropane-1-carboxylic acid stands out as a promising candidate worthy of further exploration in both academic and industrial settings.